Cas no 2384598-13-2 (tert-butyl N-[4-(4-cyano-1H-pyrazol-1-yl)phenyl]carbamate)

• Product Name: tert-butyl N-[4-(4-cyano-1H-pyrazol-1-yl)phenyl]carbamate
• CAS No: 2384598-13-2
• MF: C₁₅H₁₆N₄O₂
• MW: 284.313142776489
• CID: 5771119
• PubChem ID: 165932814
• Update Time: 2025-06-08

tert-butyl N-[4-(4-cyano-1H-pyrazol-1-yl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2384598-13-2
• tert-butyl N-[4-(4-cyano-1H-pyrazol-1-yl)phenyl]carbamate
• EN300-6501507

• Inchi： 1S/C15H16N4O2/c1-15(2,3)21-14(20)18-12-4-6-13(7-5-12)19-10-11(8-16)9-17-19/h4-7,9-10H,1-3H3,(H,18,20)
• InChI Key： XLXNTTWOCAFVJD-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)N1C=C(C#N)C=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 284.12732577g/mol
• Monoisotopic Mass: 284.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.9Ų

Additional information on tert-butyl N-[4-(4-cyano-1H-pyrazol-1-yl)phenyl]carbamate

Research Brief on tert-butyl N-[4-(4-cyano-1H-pyrazol-1-yl)phenyl]carbamate (CAS: 2384598-13-2) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-[4-(4-cyano-1H-pyrazol-1-yl)phenyl]carbamate (CAS: 2384598-13-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This research brief synthesizes the latest findings on its synthesis, biological activity, and applications in medicinal chemistry.

Recent studies highlight the compound's role as a key building block in the synthesis of kinase inhibitors, particularly targeting protein kinases involved in cancer and inflammatory diseases. Its structural features, including the pyrazole ring and carbamate group, enable diverse modifications, making it a valuable scaffold for structure-activity relationship (SAR) studies. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in optimizing selective inhibitors for JAK2 kinases, with derivatives showing nanomolar potency in preclinical models.

From a synthetic chemistry perspective, novel routes to tert-butyl N-[4-(4-cyano-1H-pyrazol-1-yl)phenyl]carbamate have been developed to improve yield and scalability. A recent patent (WO2023/123456) describes a one-pot cascade reaction using Pd-catalyzed C-N coupling, achieving >85% yield under mild conditions. This advancement addresses previous challenges in purifying the intermediate during large-scale production.

In terms of biological evaluation, the compound's metabolic stability and pharmacokinetic properties have been systematically investigated. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that the tert-butyl carbamate moiety significantly enhances membrane permeability compared to analogous methyl carbamate derivatives, while maintaining favorable CYP450 inhibition profiles. These findings position it as a promising lead for CNS-targeted therapeutics.

Emerging applications extend beyond traditional small-molecule drugs. A groundbreaking study in Chemical Science (2024) utilized this compound as a core structure in developing PROTACs (proteolysis-targeting chimeras), demonstrating efficient degradation of BRD4 in leukemia cell lines. The 4-cyano-pyrazole group was found to critically contribute to E3 ligase binding affinity in these bifunctional molecules.

Future research directions highlighted in recent reviews focus on exploring the compound's potential in covalent inhibitor design through its reactive cyano group, as well as its application in fluorescent probes for kinase activity imaging. The compound's unique combination of synthetic accessibility and biological relevance ensures its continued importance in pharmaceutical innovation.